Cas no 2172452-24-1 (1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172452-24-1
• MF: C₁₀H₁₄F₂N₄O
• MW: 244.241168498993
• CID: 5568153
• PubChem ID: 165595518
• Update Time: 2025-10-31

1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide
• 2172452-24-1
• EN300-1594001

• Inchi： 1S/C10H14F2N4O/c11-9(12)8-7(10(13)17)14-15-16(8)6-4-2-1-3-5-6/h6,9H,1-5H2,(H2,13,17)
• InChI Key： KHXJUDXTPFLWQC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(N)=O)N=NN1C1CCCCC1)F

Computed Properties

• Exact Mass: 244.11356741g/mol
• Monoisotopic Mass: 244.11356741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide

1-Cyclohexyl-5-(Difluoromethyl)-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

1-Cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172452-24-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of a cyclohexyl group and a difluoromethyl substituent further enhances its pharmacological profile, making it a promising candidate for various therapeutic uses.

The chemical structure of 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide is characterized by a 1,2,3-triazole ring system with a cyclohexyl group attached to the nitrogen atom at position 1 and a difluoromethyl group at position 5. The carboxamide functionality at position 4 adds to its versatility and reactivity. The combination of these functional groups imparts unique physical and chemical properties to the molecule, which are crucial for its biological activity.

Recent studies have highlighted the potential of 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell wall synthesis and membrane integrity, leading to cell death.

In addition to its antifungal properties, 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide has also shown promise in antibacterial applications. Research conducted at the University of California demonstrated that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The broad-spectrum activity is attributed to its ability to interfere with bacterial protein synthesis and cell wall biosynthesis pathways.

The pharmacokinetic properties of 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide have been extensively studied to evaluate its suitability for clinical use. Preclinical studies in animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily by hepatic enzymes, with a moderate half-life that allows for once-daily dosing regimens.

Toxicity studies have indicated that 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide is well-tolerated at therapeutic doses. No significant adverse effects were observed in preclinical toxicity studies conducted in rodents and non-human primates. These findings support the safety profile of this compound and provide a strong foundation for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide in humans. Early-phase trials have shown promising results, with the compound demonstrating significant antifungal and antibacterial activity in patients with refractory infections. Ongoing phase II trials are focusing on optimizing dosing regimens and assessing long-term safety.

The potential applications of 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide extend beyond infectious diseases. Recent research has explored its anti-inflammatory properties and potential use in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.

In conclusion, 1-cyclohexyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172452-24-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical fields. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.